2,2-Dimethyl-3-heptanol

• IUPAC Name: 2,2-dimethylheptan-3-ol
• InChI: InChI=1S/C9H20O/c1-5-6-7-8(10)9(2,3)4/h8,10H,5-7H2,1-4H3
• InChI Key: QENWAAAGDINHGE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C(C)(C)C)O
• Molecular Formula: C9H20O
• DSSTOX Substance ID: DTXSID601313652
• Molecular Weight: 144.25 g/mol
• CAS RN: 19549-70-3

Description

2,2-Dimethyl-3-heptanol is a chemical compound with the molecular formula C9H20O. It has an average mass of 144.255 Da and a monoisotopic mass of 144.151413 Da.

Molecular Structure Analysis

The molecular structure of 2,2-Dimethyl-3-heptanol includes the arrangement of atoms and the chemical bonds that hold the atoms together. It contains a total of 29 bonds. There are 9 non-H bonds, 4 rotatable bonds, 1 hydroxyl group, and 1 secondary alcohol.

Physical And Chemical Properties Analysis

2,2-Dimethyl-3-heptanol has several physical and chemical properties. It has a molecular weight of 144.2545. Other properties such as boiling point, critical temperature and pressure, and density can be found in the NIST Web Thermo Tables.

Scientific Research Applications

1. Spectroscopy Studies

Infrared spectroscopy studies have been conducted on isomers of heptanol, including 2,2-Dimethyl-3-heptanol and its variants. These studies focus on understanding the effects of branching and steric hindrance on molecular aggregation in systems like alcohols. Specifically, the vibrational structures of these molecules have been explored, revealing that branching leads to a narrower OH-stretching band in the spectra, indicating a less pronounced hydrogen bonding network due to steric hindrance (Serra et al., 2017).

2. Chemical Reaction Mechanisms

Research has been conducted on the reaction mechanisms involving compounds like 2,2-Dimethyl-3-heptanol. One such study explored the hydroamination of alcohols and carbonyl compounds on a fused iron catalyst, demonstrating the formation of amines through “imine” and “enamine” mechanisms (Kliger et al., 1990).

3. Calorimetric and FTIR Studies

Calorimetric and FTIR studies have been performed on aliphatic heptanols, including variants of 2,2-Dimethyl-3-heptanol. These studies aim to fill gaps in reliable heat capacity data and extend knowledge about alcohol self-association. They explore the temperature dependence of heat capacity and the phase behavior of these alcohols (Serra et al., 2016).

4. Vapor Pressure Studies

Vapor pressure measurements for liquid 2,2-Dimethyl-1-propanol and related alcohols have been conducted using precision comparative ebulliometry. Such studies provide insights into the thermodynamic properties of these compounds, contributing to a better understanding of their physical characteristics (Čenský et al., 2010).

5. Environmental Degradation Studies

Environmental degradation studies have assessed compounds like 3,5-dimethyl-3-heptanol, closely related to 2,2-Dimethyl-3-heptanol, focusing on their breakdown by specific bacterial strains. Such research is crucial in understanding the environmental fate and biodegradability of these compounds (Corvini et al., 2004).

Safety and Hazards

2,2-Dimethyl-3-heptanol is classified as a combustible liquid. It causes serious eye irritation and is harmful to aquatic life. Precautionary measures include keeping away from heat, sparks, open flames, and hot surfaces.

Synthesis routes and methods

Procedure details

20 g (0.232 mol) of pivaldehyde dissolved in 600 mL of THF was added to a 2 L 3-neck round bottom flask equipped with a magnetic stir bar, thermometer and rubber stopper. The vessel was maintained under N2. The reaction mixture was cooled to −65° C. in a dry ice/acetone bath. 112 mL (0.279 mmol) of a 2.5 M BuLi solution in hexane was slowly added in 5 mL portions with a 20 mL glass syringe, maintaining the temperature below −55° C. The reaction was stirred at −60° C. for one hour, then allowed to warm to −5° C. over one hour. The reaction was cooled again to −60° C. and slowly quenched with NH4Cl/H2O solution, maintaining the temperature below −50° C. 100 mL of water were added and the reaction was allowed to warm to room temperature. The THF was removed on a rotary evaporator with a bath temperature of 25° C. until an oil was observed. The product was extracted with ethyl ether, and the ether was dried and evaporated carefully to yield 31.0 g of 2,2-dimethyl-heptan-3-ol that was used directly in a subsequent oxidation reaction. 1H NMR (CDCl3, 500 MHz) δ (ppm): 3.2 (m, 1H), 1.2-1.7 (m, 3H), 0.93 (m, 3H), 0.89 (s, 9H).